Cas no 2034456-60-3 (2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide)
2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide
- 2-bromo-N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]benzenesulfonamide
- F6353-6400
- 2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide
- AKOS026687936
- 2034456-60-3
- 2-bromo-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)benzenesulfonamide
-
- Inchi: 1S/C16H19BrN2O3S2/c17-13-4-1-2-6-16(13)24(20,21)18-7-8-19-9-11-23-15(12-19)14-5-3-10-22-14/h1-6,10,15,18H,7-9,11-12H2
- InChI Key: PASFHKYYOAAHIF-UHFFFAOYSA-N
- SMILES: C1(S(NCCN2CCSC(C3=CC=CO3)C2)(=O)=O)=CC=CC=C1Br
Computed Properties
- Exact Mass: 430.00205g/mol
- Monoisotopic Mass: 430.00205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 96.2Ų
2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6353-6400-2μmol |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-5μmol |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-10μmol |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-20μmol |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-1mg |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-2mg |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-3mg |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-4mg |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-5mg |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6353-6400-10mg |
2-bromo-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]benzene-1-sulfonamide |
2034456-60-3 | 10mg |
$79.0 | 2023-09-09 |
2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide
Recent Advances in the Study of 2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS: 2034456-60-3)
The compound 2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS: 2034456-60-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, including a furan ring and a thiomorpholine moiety, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Preliminary studies suggest that 2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide exhibits promising activity against certain enzyme systems, making it a candidate for further development in drug discovery programs. The compound's ability to interact with sulfonamide-binding proteins has been a key area of investigation, with structural-activity relationship (SAR) studies providing insights into its binding affinity and selectivity.
In vitro and in vivo studies have demonstrated that this compound possesses notable pharmacokinetic properties, including reasonable bioavailability and metabolic stability. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to visualize its interactions with target proteins, revealing critical binding motifs that could be exploited for the design of more potent analogs. These findings have been published in high-impact journals, underscoring the compound's potential as a lead molecule in therapeutic development.
One of the most significant breakthroughs involves the compound's application in oncology. Recent data indicate that 2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. Mechanistic studies have identified its role in inducing apoptosis and cell cycle arrest, providing a rationale for its further evaluation in preclinical models. Additionally, its synergistic effects with existing chemotherapeutic agents have been explored, offering possibilities for combination therapies.
Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, toxicity, and off-target effects need to be addressed through systematic medicinal chemistry optimization. Recent patent filings and collaborative research efforts suggest that these hurdles are being actively tackled, with several derivatives already in the pipeline for advanced testing. The compound's versatility is further highlighted by its potential applications beyond oncology, including infectious diseases and inflammatory disorders.
In conclusion, 2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS: 2034456-60-3) represents a compelling case study in modern drug discovery. Its unique chemical structure and multifaceted biological activity make it a valuable tool for understanding sulfonamide-based therapeutics. As research progresses, this compound is poised to contribute significantly to the development of novel treatments, reinforcing the importance of continued investment in chemical biology and medicinal chemistry research.
2034456-60-3 (2-bromo-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)